Cas no 2248418-48-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3E)-5-phenylpent-3-enoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3E)-5-phenylpent-3-enoate
• CAS No: 2248418-48-4
• MF: C₁₉H₁₅NO₄
• MW: 321.326705217361
• CID: 6200867
• PubChem ID: 165975281
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3E)-5-phenylpent-3-enoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3E)-5-phenylpent-3-enoate
• EN300-6524933
• 2248418-48-4

• Inchi： 1S/C19H15NO4/c21-17(13-7-4-10-14-8-2-1-3-9-14)24-20-18(22)15-11-5-6-12-16(15)19(20)23/h1-9,11-12H,10,13H2/b7-4+
• InChI Key： XJILIRJNOKQNPR-QPJJXVBHSA-N
• SMILES： O(C(C/C=C/CC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.10010796g/mol
• Monoisotopic Mass: 321.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3E)-5-phenylpent-3-enoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3E)-5-phenylpent-3-enoate (CAS No. 2248418-48-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3E)-5-phenylpent-3-enoate (CAS No. 2248418-48-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a dioxo group and a phenyl-substituted pentenoate moiety. The compound's structure and properties make it a valuable candidate for various biological studies and drug development initiatives.

The isoindole scaffold is well-known for its biological activity and has been extensively studied in the context of drug discovery. Isoindoles are often found in natural products and have shown promise in treating a variety of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The presence of the dioxo group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3E)-5-phenylpent-3-enoate adds to its reactivity and potential for forming stable complexes with various biological targets.

The (3E)-5-phenylpent-3-enoate moiety is another key feature of this compound. The phenyl group provides aromaticity and hydrophobicity, which can influence the compound's solubility and cellular uptake. The double bond at position 3 in the pentenoate chain can undergo various chemical reactions, such as Michael addition and Diels-Alder reactions, making this compound a versatile building block for synthetic chemistry.

Recent research has focused on the biological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3E)-5-phenylpent-3-enoate. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have antioxidant effects, which can protect cells from oxidative stress-induced damage. These properties make it a promising candidate for the development of new therapeutic agents for inflammatory diseases.

In the context of cancer research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3E)-5-phenylpent-3-enoate has shown potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. Furthermore, it has been reported to inhibit angiogenesis, which is crucial for tumor growth and metastasis. These findings suggest that this compound could be developed into a novel anticancer drug with broad-spectrum activity.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3E)-5-phenylpent-3-en oate are also an important area of investigation. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an oral medication. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic index.

In addition to its potential therapeutic applications, 1,3-dioxo -2 , 3 -d i h y d r o - 1 H - i s o i n d o l - 2 - y l ( 3 E ) - 5 - p h e n y l p e n t - 3 - e n o a t e is also being explored as a tool compound in chemical biology. Its ability to modulate specific biological pathways makes it useful for studying the mechanisms underlying various diseases. For example, it has been used to investigate the role of inflammation in neurodegenerative disorders such as Alzheimer's disease.

The synthesis of 1 , 3 - d i o x o - 2 , 3 - d i h y d r o - 1 H - i s o i n d o l - 2 - y l ( 3 E ) - 5 - p h e n y l p e n t - 3 - e n o a t e has been optimized using modern synthetic methods. One common approach involves the condensation of an appropriate isoindole derivative with a substituted acrylate ester under mild conditions. This method allows for high yields and good purity of the final product. The availability of efficient synthetic routes makes this compound accessible for large-scale production and further development.

In conclusion, 1 , 3 - d i o x o - 2 , 3 - d i h y d r o - 1 H - i s o i n d o l - 2 - y l ( 3 E ) - 5 - p h e n y l p e n t - 3 - e n o a t e (CAS No. 2 , * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * *